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Compound of Interest

Compound Name: 1-Propynyllithium

Cat. No.: B039626 Get Quote

CAS Number: 4529-04-8

This technical guide provides an in-depth overview of 1-Propynyllithium, a critical

organolithium reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its properties, synthesis,

and reactivity.

Chemical and Physical Properties
1-Propynyllithium, with the chemical formula C₃H₃Li, is a powerful nucleophile utilized in the

formation of carbon-carbon bonds.[1][2] It is a white solid that is highly reactive and sensitive to

air and moisture, necessitating handling under an inert atmosphere such as argon or nitrogen.

[1][2]

Physical Properties
A summary of the key physical properties of 1-Propynyllithium is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₃H₃Li [1][3][4]

Molecular Weight 46.00 g/mol [1][2][5]

Appearance White solid/powder [1][2]

Solubility

Soluble in 1,2-

dimethoxyethane and

tetrahydrofuran (THF). Partially

soluble in ether. Soluble in

liquid ammonia.

[1][2][4]

Melting Point Data not available

Boiling Point Data not available [3]

Density Data not available [3]

Chemical Identifiers
Identifier Value Reference(s)

CAS Number 4529-04-8 [1][2][6]

EC Number 224-862-4 [2]

PubChem CID 78287 [2]

SMILES [Li+].CC#[C-] [1][2]

InChI
InChI=1S/C3H3.Li/c1-3-

2;/h1H3;/q-1;+1
[1][2]

Experimental Protocols
Preparation of 1-Propynyllithium
1-Propynyllithium is typically prepared in situ for immediate use. Several methods are

commonly employed:

Method A: From Propyne Gas
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This historic route involves bubbling propyne gas through a solution of an organolithium

reagent, such as n-butyllithium, in an appropriate solvent like tetrahydrofuran (THF) at low

temperatures.[2][4]

Reaction: CH₃C≡CH + n-BuLi → CH₃C≡CLi + BuH

Protocol: Propyne gas is passed through a solution of n-butyllithium in THF, typically at -78

°C.[4] The reaction is monitored until the consumption of the starting materials.

Method B: From (Z/E)-1-Bromopropene

A more expeditious and common laboratory-scale synthesis involves the reaction of (Z/E)-1-

bromopropene with two equivalents of n-butyllithium.[2]

Reaction: CH₃CH=CHBr + 2 BuLi → CH₃C≡CLi + 2 BuH + LiBr[2]

Protocol: A solution of (Z/E)-1-bromopropene in anhydrous THF is cooled to -78 °C under an

inert atmosphere. Two equivalents of n-butyllithium in hexanes are added dropwise, and the

mixture is stirred at this temperature to generate the 1-propynyllithium solution.

Preparation of 1-Propynyllithium

Propyne (gas)

1-Propynyllithium

Method A

n-Butyllithium (n-BuLi)
Method A

(Z/E)-1-Bromopropene Method B

n-Butyllithium (n-BuLi)
(2 equivalents) Method B
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Caption: Synthetic routes to 1-Propynyllithium.

Reactivity and Applications in Synthesis
1-Propynyllithium is a potent nucleophile that readily participates in a variety of carbon-carbon

bond-forming reactions.[4] Its utility is prominent in the synthesis of complex organic molecules,

including natural products and pharmaceuticals.

Reactions with Carbonyl Compounds
1-Propynyllithium adds to aldehydes and ketones to furnish secondary and tertiary propargyl

alcohols, respectively.[2] These reactions are fundamental in extending carbon chains and

introducing functionality.

General Reaction:

With Aldehydes: RCHO + CH₃C≡CLi → RCH(OH)C≡CCH₃

With Ketones: R₂CO + CH₃C≡CLi → R₂C(OH)C≡CCH₃

Experimental Workflow:

The solution of 1-propynyllithium, prepared in situ, is maintained at a low temperature

(typically -78 °C).

The aldehyde or ketone, dissolved in an appropriate solvent like THF, is added dropwise to

the stirred solution of 1-propynyllithium.

The reaction is allowed to proceed for a specified time before being quenched with an

aqueous solution, such as saturated ammonium chloride.

Standard aqueous workup and purification by chromatography yield the desired propargyl

alcohol.
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Reaction with Carbonyls Workflow

Prepare 1-Propynyllithium
in situ at -78 °C

Add Aldehyde or Ketone
in THF dropwise

Stir at -78 °C

Quench with aq. NH4Cl

Aqueous Workup and Extraction

Purification
(e.g., Chromatography)

Propargyl Alcohol
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Caption: General workflow for the reaction of 1-propynyllithium with aldehydes and ketones.
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Reactions with Epoxides
1-Propynyllithium is a strong nucleophile capable of opening epoxide rings. This reaction

proceeds via an Sₙ2 mechanism, with the nucleophile attacking the less sterically hindered

carbon of the epoxide. This stereoselective reaction is valuable for the synthesis of complex

alcohols.

General Reaction: The reaction of 1-propynyllithium with an epoxide, followed by an

aqueous workup, yields a β-hydroxy alkyne.

Epoxide Opening Mechanism

CH₃C≡CLi Lithium Alkoxide Intermediate

Nucleophilic Attack (SN2)

Epoxide

β-Hydroxy Alkyne
Protonation

Aqueous Workup
(H₃O⁺)

Click to download full resolution via product page

Caption: Mechanism of epoxide ring-opening by 1-propynyllithium.

Safety and Handling
1-Propynyllithium is a pyrophoric solid that reacts violently with water and is flammable.[2] It

must be handled under a dry, inert atmosphere (e.g., argon or nitrogen) at all times to prevent

decomposition and potential fire hazards.[1][4] Appropriate personal protective equipment,

including flame-retardant laboratory coats, safety glasses, and gloves, should be worn. All

operations should be conducted in a well-ventilated fume hood.

Conclusion
1-Propynyllithium is a versatile and powerful reagent in organic synthesis, enabling the

construction of complex molecular architectures through the formation of new carbon-carbon

bonds. A thorough understanding of its properties, preparation, and reactivity is essential for its
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safe and effective use in research and development, particularly in the field of medicinal

chemistry and drug discovery. The protocols and data presented in this guide are intended to

provide a solid foundation for scientists working with this important organolithium compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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